Cas no 62216-27-7 (Quinoline, 5,6,7,8-tetrahydro-3,5-dimethyl-, hydrochloride)

• Product Name: Quinoline, 5,6,7,8-tetrahydro-3,5-dimethyl-, hydrochloride
• CAS No: 62216-27-7
• MF: C₁₁H₁₆ClN
• MW: 197.704442024231
• CID: 454183
• PubChem ID: 71388744
• Update Time: 2025-04-19

Quinoline, 5,6,7,8-tetrahydro-3,5-dimethyl-, hydrochloride Chemical and Physical Properties

Names and Identifiers

• Quinoline, 5,6,7,8-tetrahydro-3,5-dimethyl-, hydrochloride
• 3,5-dimethyl-5,6,7,8-tetrahydroquinoline,hydrochloride
• 3,5-Dimethyl-5,6,7,8-tetrahydroquinoline--hydrogen chloride (1/1)
• 62216-27-7
• DTXSID50810797

• Inchi： 1S/C11H15N.ClH/c1-8-6-10-9(2)4-3-5-11(10)12-7-8;/h6-7,9H,3-5H2,1-2H3;1H
• InChI Key： MMTPFAQSTOQLLY-UHFFFAOYSA-N
• SMILES： Cl.N1C=C(C)C=C2C=1CCCC2C

Computed Properties

• Exact Mass: 197.09728
• Monoisotopic Mass: 197.0971272g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 155
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 12.9Ų

Experimental Properties

• PSA: 12.89